Ethyl 2-Benzylacetoacetate Ethyl 2-Benzylacetoacetate Ethyl 2-benzylacetoacetate, also known as ethyl 2-benzyl-3-oxobutanoate or fema 2416, belongs to the class of organic compounds known as beta-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C3 carbon atom. Ethyl 2-benzylacetoacetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, ethyl 2-benzylacetoacetate is primarily located in the membrane (predicted from logP). Ethyl 2-benzylacetoacetate has a balsam, fruity, and jasmine taste.
Brand Name: Vulcanchem
CAS No.: 620-79-1
VCID: VC0018223
InChI: InChI=1S/C13H16O3/c1-3-16-13(15)12(10(2)14)9-11-7-5-4-6-8-11/h4-8,12H,3,9H2,1-2H3
SMILES: CCOC(=O)C(CC1=CC=CC=C1)C(=O)C
Molecular Formula: C13H16O3
Molecular Weight: 220.26 g/mol

Ethyl 2-Benzylacetoacetate

CAS No.: 620-79-1

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VCID: VC0018223

Molecular Formula: C13H16O3

Molecular Weight: 220.26 g/mol

Ethyl 2-Benzylacetoacetate - 620-79-1

CAS No. 620-79-1
Product Name Ethyl 2-Benzylacetoacetate
Molecular Formula C13H16O3
Molecular Weight 220.26 g/mol
IUPAC Name ethyl 2-benzyl-3-oxobutanoate
Standard InChI InChI=1S/C13H16O3/c1-3-16-13(15)12(10(2)14)9-11-7-5-4-6-8-11/h4-8,12H,3,9H2,1-2H3
Standard InChIKey XDWQYMXQMNUWID-UHFFFAOYSA-N
SMILES CCOC(=O)C(CC1=CC=CC=C1)C(=O)C
Canonical SMILES CCOC(=O)C(CC1=CC=CC=C1)C(=O)C
Density d25 1.06
1.033-1.037
Physical Description colourless oily liquid with a balsamic, floral-fruity odou
Description Ethyl 2-benzylacetoacetate, also known as ethyl 2-benzyl-3-oxobutanoate or fema 2416, belongs to the class of organic compounds known as beta-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C3 carbon atom. Ethyl 2-benzylacetoacetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, ethyl 2-benzylacetoacetate is primarily located in the membrane (predicted from logP). Ethyl 2-benzylacetoacetate has a balsam, fruity, and jasmine taste.
Solubility insoluble in water; soluble in organic solvents, oils
miscible at room temperature (in ethanol)
Synonyms α-Acetylbenzenepropanoic Acid Ethyl Ester; 2-Benzyl-3-oxobutanoic Acid Ethyl Ester; Ethyl 2-Acetyl-3-phenylpropanoate; Ethyl 2-Acetyl-3-phenylpropionate; Ethyl α-Acetylhydrocinnamate; Ethyl α-Benzylacetoacetate; NSC 60581;
PubChem Compound 246929
Last Modified Nov 11 2021
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